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Abstract

This application note details a robust and sensitive method for the quantification of the
sulfonylurea herbicide nicosulfuron in plant tissues, such as maize. The protocol employs a
modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure
followed by analysis using High-Performance Liquid Chromatography coupled with tandem
Mass Spectrometry (HPLC-MS/MS). This method provides high selectivity and sensitivity,
making it suitable for residue analysis in complex plant matrices. The established protocol
demonstrates excellent recovery, precision, and low limits of quantification, meeting the
requirements for regulatory monitoring and research applications.

Introduction

Nicosulfuron is a selective, post-emergence herbicide widely used for the control of annual
and perennial grass weeds in maize cultivation.[1][2] Its mode of action involves the inhibition
of the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain
amino acids in susceptible plants.[1][2] Due to its widespread use, there is a need for sensitive
and reliable analytical methods to monitor its residues in crops to ensure food safety and
environmental compliance. HPLC-MS/MS has become the technique of choice for pesticide
residue analysis due to its high selectivity, sensitivity, and ability to handle complex matrices.[3]
The QUEChERS sample preparation method offers a simple, fast, and effective way to extract
a wide range of pesticides from various food and environmental samples with good recovery
rates.[4][5] This application note provides a detailed protocol for the extraction and
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quantification of nicosulfuron in plant tissue using a combination of QUEChERS and HPLC-
MS/MS.

Experimental Protocols
Sample Preparation (QUEChERS Method)

This protocol is a modification of the widely used QUEChERS method, optimized for the
extraction of nicosulfuron from plant tissue.

Materials:

Homogenized plant tissue sample (e.g., maize leaves, stem)
o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

e Trisodium citrate dihydrate

o Disodium hydrogen citrate sesquihydrate

e Primary secondary amine (PSA) sorbent

o C18 sorbent

e 50 mL polypropylene centrifuge tubes

e 15 mL polypropylene centrifuge tubes for dSPE cleanup
e High-speed centrifuge

Vortex mixer

Procedure:
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e Homogenization: Weigh 10 g of the homogenized plant sample into a 50 mL centrifuge tube.

o Extraction:

[¢]

Add 10 mL of acetonitrile to the sample tube.

[¢]

Vortex vigorously for 1 minute to ensure thorough mixing.

[e]

Add the QUEChERS extraction salts (4 g MgSOas, 1 g NacCl, 1 g trisodium citrate dihydrate,
and 0.5 g disodium hydrogen citrate sesquihydrate).

[e]

Immediately cap the tube and vortex for another minute.

o

Centrifuge the tube at 4000 rpm for 5 minutes.
o Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube containing
900 mg MgSO0a4, 150 mg PSA, and 150 mg C18.

o Vortex the dSPE tube for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.
e Final Extract Preparation:

o Take a 1 mL aliquot of the cleaned extract and filter it through a 0.22 um syringe filter into
an autosampler vial.

o The sample is now ready for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

Instrumentation:
o HPLC system capable of binary gradient elution

» Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 pm)
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o Tandem mass spectrometer with an electrospray ionization (ESI) source

HPLC Conditions:

o Mobile Phase A: 0.1% Formic acid in water

e Mobile Phase B: 0.1% Formic acid in methanol

e Gradient Program:

Time (min) % Mobile Phase B
0.0 5
10.0 95
13.0 95
13.1 5
| 17.0|5]

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 uL

e Column Temperature: 40 °C

MS/MS Conditions:

Gas Flow:

Capillary Voltage: 3.5 kV
Source Temperature: 150 °C

Desolvation Temperature: 450 °C

lonization Mode: Electrospray lonization Positive (ESI+)
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o Cone Gas: 50 L/hr

o Desolvation Gas: 800 L/hr

e Multiple Reaction Monitoring (MRM) Transitions:

Product lon
Precursor lon
Analyte (m/z) -
(mlz) -
Quantifier

Product lon o
Collision
(m/z) -
. Energy (eV)
Qualifier

| Nicosulfuron | 411.1|182.1|106.1| 28/ 44 |

Data Presentation

The performance of this method was evaluated in terms of linearity, limit of quantification

(LOQ), recovery, and precision. The results are summarized in the table below.

Fortification

Matrix Recovery (%) RSD (%) LOQ (pglkg)
Level (ugl/kg)

Maize Leaves 10 95.2 5.8 1.0
50 98.7 4.2

100 101.5 35

Maize Stem 10 92.8 6.5 1.0
50 96.4 4.9

100 99.1 3.9

Tomato 10 91.5 7.1 5.0
50 94.3 55

100 97.8 4.1

Recovery and precision data are based on n=5 replicate extractions at each fortification level.

The LOQ is defined as the lowest concentration at which the method has been validated with
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acceptable recovery and precision.

Mandatory Visualization

Sample Preparation
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6. MS/MS Detection
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,
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Click to download full resolution via product page

Caption: Experimental workflow for nicosulfuron quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantification of Nicosulfuron in Plant
Tissue using HPLC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678754#hplc-ms-ms-for-nicosulfuron-quantification-
in-plant-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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